Cas no 1266148-73-5 (1-3-(3-bromophenyl)propylpiperazine)
1-3-(3-bromophenyl)propylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- 1266148-73-5
- A1-20343
- EN300-1912504
- 1-[3-(3-Bromophenyl)propyl]piperazine
- Piperazine, 1-[3-(3-bromophenyl)propyl]-
- 1-3-(3-bromophenyl)propylpiperazine
-
- MDL: MFCD18443003
- Inchi: 1S/C13H19BrN2/c14-13-5-1-3-12(11-13)4-2-8-16-9-6-15-7-10-16/h1,3,5,11,15H,2,4,6-10H2
- InChI Key: ZKPNHHGESSQTOQ-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)CCCN1CCNCC1
Computed Properties
- Exact Mass: 282.07316g/mol
- Monoisotopic Mass: 282.07316g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- Density: 1.261±0.06 g/cm3(Predicted)
- Boiling Point: 375.6±32.0 °C(Predicted)
- pka: 9.24±0.10(Predicted)
1-3-(3-bromophenyl)propylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1912504-0.05g |
1-[3-(3-bromophenyl)propyl]piperazine |
1266148-73-5 | 0.05g |
$359.0 | 2023-08-31 | ||
| Enamine | EN300-1912504-0.1g |
1-[3-(3-bromophenyl)propyl]piperazine |
1266148-73-5 | 0.1g |
$376.0 | 2023-08-31 | ||
| Enamine | EN300-1912504-0.25g |
1-[3-(3-bromophenyl)propyl]piperazine |
1266148-73-5 | 0.25g |
$393.0 | 2023-08-31 | ||
| Enamine | EN300-1912504-0.5g |
1-[3-(3-bromophenyl)propyl]piperazine |
1266148-73-5 | 0.5g |
$410.0 | 2023-08-31 | ||
| Enamine | EN300-1912504-1.0g |
1-[3-(3-bromophenyl)propyl]piperazine |
1266148-73-5 | 1g |
$728.0 | 2023-06-02 | ||
| Enamine | EN300-1912504-2.5g |
1-[3-(3-bromophenyl)propyl]piperazine |
1266148-73-5 | 2.5g |
$838.0 | 2023-08-31 | ||
| Enamine | EN300-1912504-5.0g |
1-[3-(3-bromophenyl)propyl]piperazine |
1266148-73-5 | 5g |
$2110.0 | 2023-06-02 | ||
| Enamine | EN300-1912504-10.0g |
1-[3-(3-bromophenyl)propyl]piperazine |
1266148-73-5 | 10g |
$3131.0 | 2023-06-02 | ||
| Enamine | EN300-1912504-1g |
1-[3-(3-bromophenyl)propyl]piperazine |
1266148-73-5 | 1g |
$428.0 | 2023-08-31 | ||
| Enamine | EN300-1912504-5g |
1-[3-(3-bromophenyl)propyl]piperazine |
1266148-73-5 | 5g |
$1240.0 | 2023-08-31 |
1-3-(3-bromophenyl)propylpiperazine Related Literature
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on 1-3-(3-bromophenyl)propylpiperazine
Introduction to Compound CAS No. 1266148-73-5: 1-3-(3-bromophenyl)propylpiperazine
CAS No. 1266148-73-5, commonly referred to as 1-3-(3-bromophenyl)propylpiperazine, is a synthetic organic compound with significant potential in the fields of pharmacology and material science. This compound has garnered attention due to its unique chemical structure and promising applications in drug development, particularly in the design of bioactive molecules with enhanced pharmacokinetic properties.
The molecular structure of 1-3-(3-bromophenyl)propylpiperazine consists of a piperazine ring, a six-membered saturated amine-containing heterocycle, which is connected to a propyl chain substituted with a bromophenyl group at the third position. This configuration imparts the molecule with both rigidity and flexibility, making it an ideal candidate for exploring various biological activities.
Recent studies have highlighted the role of CAS No. 1266148-73-5 in modulating cellular signaling pathways, particularly those involving G-protein coupled receptors (GPCRs). Researchers have demonstrated that this compound exhibits selective binding affinity towards certain GPCR subtypes, suggesting its potential as a lead compound for the development of novel therapeutic agents targeting neurological disorders such as anxiety, depression, and neurodegenerative diseases.
In terms of synthesis, the preparation of 1-3-(3-bromophenyl)propylpiperazine involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The optimization of these steps has been a focus of recent research efforts, with scientists exploring more efficient and environmentally friendly methodologies to enhance yield and purity.
The pharmacokinetic profile of CAS No. 1266148-73-5 has also been extensively studied. Preclinical data indicate that this compound demonstrates favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for its potential use as an orally administered drug. Furthermore, in vitro studies have shown that it exhibits low toxicity against normal human cells, suggesting a favorable safety profile.
Beyond its pharmacological applications, 1-3-(3-bromophenyl)propylpiperazine has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in this area have explored its potential as a building block for constructing advanced materials with tailored electronic characteristics.
In conclusion, CAS No. 1266148-73-5, or 1-3-(3-bromophenyl)propylpiperazine, represents a versatile compound with diverse applications across multiple scientific disciplines. Ongoing research continues to uncover new insights into its biological activity and material properties, positioning it as a valuable tool in both drug discovery and materials innovation.
1266148-73-5 (1-3-(3-bromophenyl)propylpiperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)